Cas no 23029-71-2 (1,3-Dioxane-5-methanol, 5-methyl-2-(5-nitro-2-furanyl)-)

• Product Name: 1,3-Dioxane-5-methanol, 5-methyl-2-(5-nitro-2-furanyl)-
• CAS No: 23029-71-2
• MF: C₁₀H₁₃NO₆
• MW: 243.213323354721
• CID: 1412861
• Update Time: 2024-08-15

1,3-Dioxane-5-methanol, 5-methyl-2-(5-nitro-2-furanyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxane-5-methanol, 5-methyl-2-(5-nitro-2-furanyl)-

• Inchi： 1S/C10H13NO6/c1-10(4-12)5-15-9(16-6-10)7-2-3-8(17-7)11(13)14/h2-3,9,12H,4-6H2,1H3
• InChI Key： VBCZZEACUFFNLP-UHFFFAOYSA-N
• SMILES： O1CC(C)(CO)COC1C1=CC=C([N+]([O-])=O)O1

Computed Properties

• Exact Mass: 243.07429

Experimental Properties

• Density: 1.319±0.06 g/cm3(Predicted)
• Boiling Point: 372.7±42.0 °C(Predicted)
• PSA: 94.97
• pka: 14.58±0.10(Predicted)